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Compound of Interest

Compound Name: 6-(Hydroxymethyl)pyridin-2-ol

Cat. No.: B1322426 Get Quote

Technical Guide: 6-(Hydroxymethyl)pyridin-2-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties, a

representative synthetic protocol, and an analytical methodology for 6-
(Hydroxymethyl)pyridin-2-ol, a heterocyclic compound of interest in medicinal chemistry and

materials science.

Core Data Presentation
The fundamental molecular properties of 6-(Hydroxymethyl)pyridin-2-ol are summarized

below.

Property Value Reference

Molecular Formula C₆H₇NO₂ [1]

Molecular Weight 125.13 g/mol [1]

Experimental Protocols
The following sections detail a representative protocol for the synthesis and analysis of 6-
(Hydroxymethyl)pyridin-2-ol. These methods are based on established principles for the

synthesis and analysis of pyridine derivatives.
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Synthesis of 6-(Hydroxymethyl)pyridin-2-ol
This protocol describes a plausible method for the synthesis of 6-(Hydroxymethyl)pyridin-2-ol
starting from 2-bromo-6-(hydroxymethyl)pyridine.

Materials:

2-bromo-6-(hydroxymethyl)pyridine

Sodium hydroxide (NaOH)

Water (H₂O)

Dioxane

Hydrochloric acid (HCl)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-bromo-

6-(hydroxymethyl)pyridine in a 1:1 mixture of dioxane and water.

Hydrolysis: Add an excess of sodium hydroxide to the solution. Heat the reaction mixture to

reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the

solution with concentrated hydrochloric acid to a pH of approximately 7.

Extraction: Extract the aqueous solution three times with ethyl acetate.

Drying and Filtration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent.
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Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to yield pure 6-
(Hydroxymethyl)pyridin-2-ol.

Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol outlines a standard method for the analysis of 6-(Hydroxymethyl)pyridin-2-ol
using GC-MS. Gas chromatography is a common technique for the analysis of pyridine and its

derivatives.

Instrumentation and Conditions:

Gas Chromatograph: Agilent GC system or equivalent, equipped with a mass selective

detector.

Column: DB-1 (30 m × 250 µm × 0.25 µm) capillary column or equivalent.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 70°C, hold for 2 minutes.

Ramp: 10°C/min to 240°C.

Hold: 5 minutes at 240°C.

MS Detector:

Transfer Line Temperature: 250°C.

Ion Source Temperature: 230°C.

Electron Ionization (EI) at 70 eV.
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Scan Range: 40-400 m/z.

Sample Preparation:

Prepare a stock solution of the synthesized 6-(Hydroxymethyl)pyridin-2-ol in methanol at a

concentration of 1 mg/mL.

Prepare a series of dilutions for calibration.

Inject 1 µL of the sample into the GC-MS.

Visualizations
Synthetic Workflow for 6-(Hydroxymethyl)pyridin-2-ol
The following diagram illustrates the key steps in the synthesis and purification of 6-
(Hydroxymethyl)pyridin-2-ol.
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Caption: Synthetic Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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